8-[4-(4-Methoxyphenyl)piperazin-1-yl]-1,3-dimethyl-7-(3-methylbutyl)purine-2,6-dione

• IUPAC Name: 8-[4-(4-methoxyphenyl)piperazin-1-yl]-1,3-dimethyl-7-(3-methylbutyl)purine-2,6-dione
• InChI: InChI=1S/C23H32N6O3/c1-16(2)10-11-29-19-20(25(3)23(31)26(4)21(19)30)24-22(29)28-14-12-27(13-15-28)17-6-8-18(32-5)9-7-17/h6-9,16H,10-15H2,1-5H3
• InChI Key: SANKAEUKYUVHRD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C2=C(N=C1N3CCN(CC3)C4=CC=C(C=C4)OC)N(C(=O)N(C2=O)C)C
• Molecular Formula: C23H32N6O3
• Molecular Weight: 440.5 g/mol
• CAS No.: 848866-62-6

Description

The compound “8-[4-(4-Methoxyphenyl)piperazin-1-yl]-1,3-dimethyl-7-(3-methylbutyl)purine-2,6-dione” is a complex organic molecule. It contains a purine-2,6-dione group, which is a type of heterocyclic aromatic organic compound. It also contains a piperazine ring, which is a common feature in many pharmaceutical drugs.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The purine-2,6-dione group would contribute to the aromaticity of the molecule, while the piperazine ring could potentially form hydrogen bonds. The methoxyphenyl group could contribute to the overall polarity of the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a piperazine ring could make the compound basic, while the purine-2,6-dione group could contribute to its aromaticity and stability.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions for this compound could be vast, depending on its properties and potential applications. It could be explored for use in pharmaceuticals, given the presence of functional groups common in many drugs. Further studies could also explore its synthesis, properties, and potential uses in more detail.